1-O-Octadecyl-SN-glycero-3-phosphocholine
1-O-Octadecyl-SN-glycero-3-phosphocholine
1-O-octadecyl-sn-glycero-3-phosphocholine is a 1-alkyl-sn-glycero-3-phosphocholine in which the alkyl group is specified as octadecyl It is an organic molecular entity and a 1-alkyl-sn-glycero-3-phosphocholine.
PC(O-18:0/0:0), also known as LPC (O-18:0) or lysopc(18:0E/0:0), belongs to the class of organic compounds known as monoalkylglycerophosphocholines. Monoalkylglycerophosphocholines are compounds containing glycerophosphocholine moiety attached to an fatty acyl chain through an ether bond. Thus, PC(O-18:0/0:0) is considered to be a glycerophosphocholine lipid molecule. PC(O-18:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(O-18:0/0:0) has been primarily detected in blood. Within the cell, PC(O-18:0/0:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PC(O-18:0/0:0) can be converted into 1-O-octadecyl-2-arachidonoyl-sn-glycero-3-phosphocholine and 1-O-octadecyl-2-palmitoyl-sn-glycero-3-phosphocholine.
PC(O-18:0/0:0), also known as LPC (O-18:0) or lysopc(18:0E/0:0), belongs to the class of organic compounds known as monoalkylglycerophosphocholines. Monoalkylglycerophosphocholines are compounds containing glycerophosphocholine moiety attached to an fatty acyl chain through an ether bond. Thus, PC(O-18:0/0:0) is considered to be a glycerophosphocholine lipid molecule. PC(O-18:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(O-18:0/0:0) has been primarily detected in blood. Within the cell, PC(O-18:0/0:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PC(O-18:0/0:0) can be converted into 1-O-octadecyl-2-arachidonoyl-sn-glycero-3-phosphocholine and 1-O-octadecyl-2-palmitoyl-sn-glycero-3-phosphocholine.
Brand Name:
Vulcanchem
CAS No.:
74430-89-0
VCID:
VC0163687
InChI:
InChI=1S/C26H56NO6P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-31-24-26(28)25-33-34(29,30)32-23-21-27(2,3)4/h26,28H,5-25H2,1-4H3/t26-/m1/s1
SMILES:
CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)O
Molecular Formula:
C26H56NO6P
Molecular Weight:
509.7 g/mol
1-O-Octadecyl-SN-glycero-3-phosphocholine
CAS No.: 74430-89-0
Reference Standards
VCID: VC0163687
Molecular Formula: C26H56NO6P
Molecular Weight: 509.7 g/mol
CAS No. | 74430-89-0 |
---|---|
Product Name | 1-O-Octadecyl-SN-glycero-3-phosphocholine |
Molecular Formula | C26H56NO6P |
Molecular Weight | 509.7 g/mol |
IUPAC Name | [(2R)-2-hydroxy-3-octadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
Standard InChI | InChI=1S/C26H56NO6P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-31-24-26(28)25-33-34(29,30)32-23-21-27(2,3)4/h26,28H,5-25H2,1-4H3/t26-/m1/s1 |
Standard InChIKey | XKBJVQHMEXMFDZ-AREMUKBSSA-N |
Isomeric SMILES | CCCCCCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)O |
SMILES | CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)O |
Canonical SMILES | CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)O |
Physical Description | Solid |
Description | 1-O-octadecyl-sn-glycero-3-phosphocholine is a 1-alkyl-sn-glycero-3-phosphocholine in which the alkyl group is specified as octadecyl It is an organic molecular entity and a 1-alkyl-sn-glycero-3-phosphocholine. PC(O-18:0/0:0), also known as LPC (O-18:0) or lysopc(18:0E/0:0), belongs to the class of organic compounds known as monoalkylglycerophosphocholines. Monoalkylglycerophosphocholines are compounds containing glycerophosphocholine moiety attached to an fatty acyl chain through an ether bond. Thus, PC(O-18:0/0:0) is considered to be a glycerophosphocholine lipid molecule. PC(O-18:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(O-18:0/0:0) has been primarily detected in blood. Within the cell, PC(O-18:0/0:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PC(O-18:0/0:0) can be converted into 1-O-octadecyl-2-arachidonoyl-sn-glycero-3-phosphocholine and 1-O-octadecyl-2-palmitoyl-sn-glycero-3-phosphocholine. |
Synonyms | 1-O-octadecyl-sn-glyceryl-3-phosphorylcholine |
Reference | 1.Stafforini, D.M.,Prescott, S.M., and McIntyre, T.M. Human plasma platelet-activating factor acetylhydrolase. The Journal of Biological Chemisty 262, 4223-4230 (1987). |
PubChem Compound | 2733532 |
Last Modified | Nov 11 2021 |
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